Cas no 30894-78-1 (1,3,5-Triazine,2-chloro-4,6-bis(4-chlorophenoxy)-)

1,3,5-Triazine,2-chloro-4,6-bis(4-chlorophenoxy)- structure
30894-78-1 structure
Product Name:1,3,5-Triazine,2-chloro-4,6-bis(4-chlorophenoxy)-
CAS No:30894-78-1
MF:C15H8Cl3N3O2
MW:368.601920127869
CID:314944
PubChem ID:35652
Update Time:2025-04-19

1,3,5-Triazine,2-chloro-4,6-bis(4-chlorophenoxy)- Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Triazine,2-chloro-4,6-bis(4-chlorophenoxy)-
    • 2-chloro-4,6-bis(4-chlorophenoxy)-1,3,5-triazine
    • 2-Chlor-4,6-bis-(4-chlor-phenoxy)-s-triazin
    • 2-chloro-4,6-bis-(4-chloro-phenoxy)-[1,3,5]triazine
    • AC1L1U4V
    • Chlor-bis-(4-chlor-phenoxy)-[1,3,5]triazin
    • chloro-bis-(4-chloro-phenoxy)-[1,3,5]triazine
    • NSC99848
    • NSC-99848
    • 30894-78-1
    • DTXSID30275360
    • Inchi: 1S/C15H8Cl3N3O2/c16-9-1-5-11(6-2-9)22-14-19-13(18)20-15(21-14)23-12-7-3-10(17)4-8-12/h1-8H
    • InChI Key: UJLTYAFXTVJVAL-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)OC1N=C(N=C(N=1)OC1C=CC(=CC=1)Cl)Cl

Computed Properties

  • Exact Mass: 366.96844
  • Monoisotopic Mass: 366.96821
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 332
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.1
  • XLogP3: 5.9

Experimental Properties

  • Density: 1.497
  • Boiling Point: 533.7°Cat760mmHg
  • Flash Point: 276.6°C
  • Refractive Index: 1.634
  • PSA: 57.13
  • LogP: 5.41640

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